Cas no 1421482-38-3 (5-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-2,1,3-benzothiadiazole)

• Product Name: 5-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-2,1,3-benzothiadiazole
• CAS No: 1421482-38-3
• MF: C₁₆H₁₅N₅O₂S
• MW: 341.387601137161
• CID: 5401706
• Update Time: 2025-05-20

5-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazol-5-yl[4-(2-pyrazinyloxy)-1-piperidinyl]methanone
• 5-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-2,1,3-benzothiadiazole

• Inchi： 1S/C16H15N5O2S/c22-16(11-1-2-13-14(9-11)20-24-19-13)21-7-3-12(4-8-21)23-15-10-17-5-6-18-15/h1-2,5-6,9-10,12H,3-4,7-8H2
• InChI Key： DRYVEHLPKZVQPK-UHFFFAOYSA-N
• SMILES： C(C1C=CC2=NSN=C2C=1)(N1CCC(OC2=NC=CN=C2)CC1)=O

Experimental Properties

• Density: 1.419±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 529.4±50.0 °C(Predicted)
• pka: 0.30±0.10(Predicted)

Additional information on 5-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-2,1,3-benzothiadiazole

Comprehensive Overview of 5-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-2,1,3-benzothiadiazole (CAS No. 1421482-38-3)

The compound 5-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-2,1,3-benzothiadiazole (CAS No. 1421482-38-3) is a sophisticated heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, combining a benzothiadiazole core with a pyrazin-2-yloxy piperidine moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, given its structural similarity to other bioactive molecules that target protein kinases involved in cellular signaling pathways.

In recent years, the demand for novel kinase inhibitors has surged, driven by the need for targeted therapies in oncology and inflammatory diseases. 5-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-2,1,3-benzothiadiazole has emerged as a compound of interest due to its ability to modulate specific kinase activity. This aligns with the growing trend in precision medicine, where compounds like this are explored for their potential to minimize off-target effects and enhance therapeutic efficacy. The compound's piperidine and pyrazine components are particularly noteworthy, as these fragments are frequently employed in drug design for their favorable pharmacokinetic properties.

From a synthetic chemistry perspective, the preparation of 5-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-2,1,3-benzothiadiazole involves multi-step organic transformations, including amide bond formation and nucleophilic aromatic substitution. These methods are well-documented in the literature, but optimizing the yield and purity of this compound remains an active area of research. The benzothiadiazole scaffold, in particular, is known for its versatility in medicinal chemistry, often serving as a bioisostere for other aromatic systems to improve drug-like properties.

The pharmacological profile of 5-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-2,1,3-benzothiadiazole is still under investigation, but preliminary studies suggest it may exhibit selectivity for certain kinase families. This is a critical consideration in drug development, as selectivity reduces the likelihood of adverse effects. The compound's pyrazin-2-yloxy group is hypothesized to contribute to its binding affinity, while the piperidine-1-carbonyl linkage enhances its solubility and metabolic stability. These features make it a compelling subject for further preclinical studies.

In the context of current trends, 5-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-2,1,3-benzothiadiazole is often discussed alongside other small-molecule kinase inhibitors in forums and scientific publications. Questions such as "What are the latest advancements in kinase inhibitor design?" or "How do heterocyclic compounds improve drug selectivity?" frequently arise in search queries, reflecting the broader interest in this class of molecules. By addressing these topics, this overview aims to provide a valuable resource for researchers and industry professionals alike.

Another area of interest is the compound's potential application in neurodegenerative diseases. Recent studies have highlighted the role of kinase signaling in conditions like Alzheimer's and Parkinson's disease, sparking curiosity about whether 5-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-2,1,3-benzothiadiazole could be repurposed for such indications. While this remains speculative, the intersection of kinase modulation and neuroprotection is a hot topic in biomedical research.

From an industrial perspective, the scalability of synthesizing 5-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-2,1,3-benzothiadiazole is a key consideration. Process chemists are exploring greener and more efficient synthetic routes to meet the demands of large-scale production. This aligns with the pharmaceutical industry's push toward sustainable practices, another trending topic in search engines and scientific discourse.

In summary, 5-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-2,1,3-benzothiadiazole (CAS No. 1421482-38-3) represents a fascinating intersection of chemistry and biology. Its structural complexity, combined with its potential therapeutic applications, makes it a subject of ongoing research. As the scientific community continues to unravel its properties, this compound may well find its place in the next generation of targeted therapies.